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Introduction

Atomoxetine, marketed under the brand name Strattera among others, is a selective
norepinephrine reuptake inhibitor (SNRI) primarily used in the treatment of attention-
deficit/hyperactivity disorder (ADHD).[1][2] Its therapeutic effect is attributed to its high affinity
and selectivity for the presynaptic norepinephrine transporter (NET), leading to an increase in
the synaptic concentration of norepinephrine.[2] Furthermore, by inhibiting NET in the prefrontal
cortex, where dopamine transporters are sparse, atomoxetine also indirectly increases
dopamine levels in this brain region.[1] Understanding the binding characteristics of
atomoxetine to its primary target, the norepinephrine transporter, is crucial for drug
development and neuroscience research. Radioligand binding assays are a fundamental
technique to determine the affinity of a compound for a specific receptor or transporter.

This document provides a detailed protocol for a competitive radioligand binding assay to
determine the binding affinity of atomoxetine for the human norepinephrine transporter (NET).

Principle of the Assay
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This protocol describes a competitive radioligand binding assay. The assay relies on the
competition between a radiolabeled ligand (the "hot" ligand) that specifically binds to the target
(NET) and a non-radiolabeled test compound (the "cold" ligand, in this case, atomoxetine). By
measuring the ability of increasing concentrations of atomoxetine to displace the binding of a
fixed concentration of a specific NET radioligand, the inhibitory constant (Ki) of atomoxetine
can be determined. The Ki value is a measure of the affinity of atomoxetine for the
norepinephrine transporter.

Data Presentation

The binding affinity of atomoxetine for the norepinephrine transporter (NET), as well as for the
serotonin (SERT) and dopamine (DAT) transporters, is summarized in the table below. This
data highlights the selectivity of atomoxetine for its primary target.

Transporter Ligand Ki (nM) Species Reference

Norepinephrine
Transporter Atomoxetine 4.6 Human [1]
(NET)

Serotonin
Transporter Atomoxetine 77 Human [1]
(SERT)

Dopamine
Transporter Atomoxetine 1451 Human [1]
(DAT)

Note: Ki is the inhibition constant, representing the concentration of a competing ligand that will
bind to half the binding sites at equilibrium in the absence of radioligand. A smaller Ki value
indicates a higher binding affinity.

Experimental Protocols
Materials and Reagents

e Radioligand: [*H]-Nisoxetine (a selective NET inhibitor). Specific activity: 70-90 Ci/mmol.
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o Test Compound: Atomoxetine hydrochloride.

e Receptor Source: Human Norepinephrine Transporter (hNET) expressed in a stable cell line
(e.g., HEK293 or CHO cells) membrane preparation. Commercial preparations are available.

[3]
o Assay Buffer: 50 mM Tris-HCI, 120 mM NaCl, 5 mM KCI, pH 7.4.
e Wash Buffer: Ice-cold 50 mM Tris-HCI, pH 7.4.

» Non-specific Binding (NSB) Determiner: Desipramine (10 uM final concentration) or a high
concentration of unlabeled atomoxetine.

» Scintillation Cocktail: A suitable liquid scintillation cocktail for counting tritium.
e 96-well microplates.

o Glass fiber filters (e.g., Whatman GF/B or GF/C).

e Cell harvester.

e Liquid scintillation counter.

o Protein assay kit (e.g., BCA or Bradford).

Membrane Preparation (if not using a commercial
source)

e Cell Culture: Grow cells stably expressing hNET to confluency.

o Harvesting: Scrape the cells into ice-cold phosphate-buffered saline (PBS) and centrifuge at
1,000 x g for 5 minutes at 4°C.

e Lysis: Resuspend the cell pellet in ice-cold lysis buffer (e.g., 50 mM Tris-HCI, pH 7.4 with
protease inhibitors) and homogenize using a Dounce or Polytron homogenizer.

o Centrifugation: Centrifuge the homogenate at 40,000 x g for 20 minutes at 4°C to pellet the
membranes.
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Washing: Discard the supernatant, resuspend the pellet in fresh ice-cold lysis buffer, and
repeat the centrifugation step.

Final Preparation: Resuspend the final membrane pellet in a suitable buffer (e.g., assay
buffer with 10% glycerol for storage) at a protein concentration of 1-2 mg/mL.

Protein Quantification: Determine the protein concentration using a standard protein assay.

Storage: Aliquot the membrane preparation and store at -80°C until use.

Radioligand Binding Assay Protocol

Assay Setup: The assay is performed in a 96-well microplate with a final volume of 250 pL
per well. All determinations should be performed in triplicate.

o Total Binding (TB): Add 50 uL of assay buffer, 50 uL of [3H]-Nisoxetine (at a final
concentration close to its Kd, typically 1-3 nM), and 150 pL of the hNET membrane
preparation (containing 10-30 pg of protein).

o Non-specific Binding (NSB): Add 50 pL of a high concentration of a competing ligand (e.g.,
10 uM Desipramine), 50 uL of [3H]-Nisoxetine, and 150 pL of the hNET membrane
preparation.[4] This measures the amount of radioligand that binds to components other
than the specific transporter.[4][5]

o Competition Binding (Atomoxetine): Add 50 uL of varying concentrations of atomoxetine
(typically ranging from 10~ to 10~> M), 50 pL of [3H]-Nisoxetine, and 150 L of the hNET
membrane preparation.

Incubation: Incubate the plate at 4°C for 2-3 hours with gentle agitation to reach equilibrium.

Filtration: Terminate the incubation by rapid filtration through glass fiber filters (pre-soaked in
0.5% polyethyleneimine for 30 minutes to reduce non-specific binding) using a cell harvester.

Washing: Quickly wash the filters three times with 3 mL of ice-cold wash buffer to remove
unbound radioligand.

Scintillation Counting: Place the filters in scintillation vials, add 4-5 mL of scintillation cocktail,
and allow them to sit for at least 4 hours in the dark. Measure the radioactivity (in counts per
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minute, CPM) using a liquid scintillation counter.

Data Analysis

» Calculate Specific Binding: Specific Binding (SB) = Total Binding (TB) - Non-specific Binding
(NSB)

e Generate Competition Curve: Plot the percentage of specific binding against the logarithm of
the atomoxetine concentration. The percentage of specific binding at each concentration of
atomoxetine is calculated as: % Specific Binding = (CPM_sample - CPM_NSB) / (CPM_TB -
CPM_NSB) * 100

o Determine IC50: Use a non-linear regression analysis program (e.g., GraphPad Prism) to fit
a sigmoidal dose-response curve to the data and determine the IC50 value. The IC50 is the
concentration of atomoxetine that inhibits 50% of the specific binding of [3H]-Nisoxetine.

o Calculate Ki: Convert the IC50 value to the inhibition constant (Ki) using the Cheng-Prusoff
equation: Ki = 1C50/ (1 + [L)/Kd) Where:

o [L] is the concentration of the radioligand ([3H]-Nisoxetine) used in the assay.

o Kd is the equilibrium dissociation constant of the radioligand for the transporter. This value
should be determined in a separate saturation binding experiment.

Mandatory Visualizations
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Caption: Experimental workflow for the radioligand binding assay.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15618764/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-radioligand-binding-assay-with-atomoxetine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618764?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Noradrenergic Synapse

Presynaptic Neuron

. _Blocks Norepinephrine Reuptake
Transporter (NET e

ﬁ BlndsI Signal Transduct10n= PSSR NEwE

- - Receptors,

Norepinephrine (NE)
Vesicles

Click to download full resolution via product page

Caption: Mechanism of action of Atomoxetine at the noradrenergic synapse.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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